Cas no 4519-39-5 (2,3-Difluorobenzoic acid)

2,3-Difluorobenzoic acid Properties

Names and Identifiers

• 2,3-Difluorobenzoic acid
• CHEMPACIFIC 39931
• BUTTPARK 45\01-40
• TIMTEC-BB SBB006679
• RARECHEM AL BO 0251
• 2,3-Difluorobenzoic
• 2,3-difluoro-benzoic acid
• benzoic acid, 2,3-difluoro-
• JLZVIWSFUPLSOR-UHFFFAOYSA-N
• difluorobenzoic acid
• difluorobenzoic acid;
• PubChem1379
• 2,3 difluorobenzoic acid
• 2,3-difluorobenzoic acid;
• KSC235O6T
• 3-Carboxy-1,2-difluorobenzene
• BCP26993
• SBB006679
• STL374067
• WT1627
• EBD22
• DTXSID90871084
• AC-3948
• BP-12438
• SY012745
• 2,3-Difluorobenzoic acid, 98%
• AM20060100
• SCHEMBL365453
• AKOS005254889
• MFCD00010267
• CS-W007697
• FT-0655206
• EN300-61019
• FT-0609612
• 4519-39-5
• D2058
• J-506961
• Z959143646
• PS-8817
• 2,3-Difluorobenzoicacid
• DB-030774
• BBL027777
• +Expand

• MDL： MFCD00010267
• InChIKey： JLZVIWSFUPLSOR-UHFFFAOYSA-N
• Inchi： 1S/C7H4F2O2/c8-5-3-1-2-4(6(5)9)7(10)11/h1-3H,(H,10,11)
• SMILES： FC1C(=C([H])C([H])=C([H])C=1C(=O)O[H])F
• BRN： 2640781

Computed Properties

• Exact Mass: 158.01800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 158.018
• Heavy Atom Count: 11
• Complexity: 161
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 37.3

Experimental Properties

• LogP: 1.66300
• PSA: 37.30000
• Water Partition Coefficient: Slightly soluble
• Boiling Point: 248.1°C at 760 mmHg
• Melting Point: 161.0 to 164.0 deg-C
• Flash Point: 103.9℃
• Color/Form: White crystal powder
• Solubility: Uncertain
• Density: 1.3486 (estimate)

2,3-Difluorobenzoic acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S26-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：IRRITANT

2,3-Difluorobenzoic acid Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters